Cas no 126531-26-8 (4'-aminodibenzo-18-crown-6)

• Product Name: 4'-aminodibenzo-18-crown-6
• CAS No: 126531-26-8
• MF: C₂₀H₂₅NO₆
• MW: 375.4156062603
• CID: 897299
• PubChem ID: 329748504
• Update Time: 2025-05-25

4'-aminodibenzo-18-crown-6 Chemical and Physical Properties

Names and Identifiers

• 4'-aminodibenzo-18-crown-6
• (4-amino)-dibenzo-18-crown-6-ether
• 4'-amino-dibenzo-18-crown-6
• 4'-Aminodibenzo-18-crown-6purum
• 6,7,9,10,17,18,20,21-octahydro-5,8,11,16,19,22-hexaoxadibenzo[a,j]cyclooctadecen-2-yl amine
• 6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecin-2-aMine
• 4''-AMINODIBENZO-18-CROWN-6 PURUM 98%
• 4'-AMinodibenzo-18-crown-6 >=98.0% (GC)
• STL089792
• AKOS000519551
• SCHEMBL18932270
• DTXSID40942778
• SR-01000390272-1
• Dibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecin-2-amine, 6,7,9,10,17,18,20,21-octahydro-
• SR-01000390272
• J-005390
• 4-Aminodibenzo-18-crown-6
• DB-041828
• 4'-Aminodibenzo-18-crown-6, >=98.0% (GC)
• 126531-26-8
• 4/'-Aminodibenzo-18-crown-6
• 2,5,8,15,18,21-hexaoxatricyclo[20.4.0.09,14]hexacosa-1(26),9(14),10,12,22,24-hexaen-11-amine
• 2,5,8,15,18,21-hexaoxatricyclo[20.4.0.0?,(1)?]hexacosa-1(22),9,11,13,23,25-hexaen-11-amine
• 6,7,9,10,17,18,20,21-octahydrodibenzo[b,k]-[1,4,7,10,13,16]hexaoxacyclooctadecin-2-amine
• 205873-22-9
• EU-0066914
• FFYZYAKXQMHVQE-UHFFFAOYSA-N
• E84823

• MDL： MFCD00187888
• Inchi： 1S/C20H25NO6/c21-16-5-6-19-20(15-16)27-14-10-23-8-12-25-18-4-2-1-3-17(18)24-11-7-22-9-13-26-19/h1-6,15H,7-14,21H2
• InChI Key： FFYZYAKXQMHVQE-UHFFFAOYSA-N
• SMILES： O1CCOCCOC2C=CC=CC=2OCCOCCOC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 375.16800
• Monoisotopic Mass: 375.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Melting Point: 159-163 °C
• PSA: 81.40000
• LogP: 3.11220

4'-aminodibenzo-18-crown-6 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Additional information on 4'-aminodibenzo-18-crown-6

Comprehensive Analysis of 4'-Aminodibenzo-18-Crown-6 (CAS No. 126531-26-8): Properties, Applications, and Innovations

The compound 4'-Aminodibenzo-18-Crown-6 (CAS No. 126531-26-8) is a specialized crown ether derivative that has garnered significant attention in supramolecular chemistry and material science. Its unique molecular structure, featuring an amino-functionalized dibenzo-18-crown-6 backbone, enables selective binding with cations, making it invaluable in ion recognition, sensor development, and catalysis. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable technologies, aligning with global trends toward eco-friendly solutions.

One of the most searched questions about 4'-Aminodibenzo-18-Crown-6 revolves around its synthesis methods and purity optimization. The compound is typically synthesized through multi-step organic reactions, including cyclization and amination processes. Advanced techniques like HPLC purification and spectroscopic characterization (NMR, FT-IR) ensure high purity, which is critical for applications in pharmaceutical intermediates and molecular encapsulation. Recent studies highlight its role in drug delivery systems, where its host-guest interactions improve solubility and bioavailability of therapeutic agents.

In the context of emerging technologies, 4'-Aminodibenzo-18-Crown-6 is being investigated for its utility in nanomaterials and smart coatings. Its ability to form stable complexes with metal ions makes it a candidate for ion-selective membranes in energy storage devices, such as lithium-ion batteries. This aligns with the growing demand for renewable energy solutions, a hot topic in scientific and industrial communities. Additionally, its fluorescence properties are exploited in chemical sensors for environmental monitoring, addressing concerns about water pollution and heavy metal detection.

The market demand for crown ether derivatives like 4'-Aminodibenzo-18-Crown-6 is driven by their versatility in organic synthesis and analytical chemistry. Laboratories and manufacturers frequently search for reliable suppliers and custom synthesis services to meet research and production needs. Quality control parameters, such as melting point (typically 160–165°C) and solubility (in polar solvents like methanol and acetonitrile), are critical for end-users. Furthermore, its low toxicity profile enhances its appeal for biomedical applications, a key consideration in regulatory compliance.

Future prospects for 4'-Aminodibenzo-18-Crown-6 include innovations in molecular machines and self-assembling systems, areas gaining traction in nanotechnology research. As AI and machine learning accelerate materials discovery, this compound’s structure-activity relationships are being modeled to predict new functionalities. Collaborative efforts between academia and industry aim to unlock its potential in advanced materials, ensuring its relevance in next-generation technologies.